Cas no 2034752-43-5 (1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane)

• Product Name: 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane
• CAS No: 2034752-43-5
• MF: C₁₈H₂₈N₄O₄S₂
• MW: 428.5693
• CID: 5354726
• Update Time: 2025-10-29

1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenyl]sulfonyl-1,4-diazepane
• 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane
• 1-(3,5-dimethylpyrazolidin-4-yl)sulfonyl-4-[(E)-2-phenylethenyl]sulfonyl-1,4-diazepane

• Inchi： 1S/C18H28N4O4S2/c1-15-18(16(2)20-19-15)28(25,26)22-11-6-10-21(12-13-22)27(23,24)14-9-17-7-4-3-5-8-17/h3-5,7-9,14-16,18-20H,6,10-13H2,1-2H3/b14-9+
• InChI Key： XIDJWCFSPQNMBQ-NTEUORMPSA-N
• SMILES： S(C1([H])C([H])(C([H])([H])[H])N([H])N([H])C1([H])C([H])([H])[H])(N1C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])C1([H])[H])S(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 741
• XLogP3: 1
• Topological Polar Surface Area: 116

Additional information on 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane

Comprehensive Overview of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane (CAS No. 2034752-43-5)

The chemical compound 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane (CAS No. 2034752-43-5) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of sulfonylated diazepane derivatives, which are increasingly gaining attention in pharmaceutical and material science research due to their versatile applications. The presence of both pyrazole and diazepane moieties in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

One of the key features of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane is its potential role in drug discovery. The compound's structural complexity allows it to interact with various biological targets, making it a candidate for the development of new therapeutic agents. Researchers are particularly interested in its sulfonyl groups, which are known to enhance binding affinity and metabolic stability in drug molecules. This has led to its exploration in areas such as kinase inhibition and enzyme modulation.

In addition to its pharmaceutical applications, 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane is also being studied for its potential in material science. The compound's unique electronic properties, attributed to its conjugated system and sulfonyl linkages, make it a promising candidate for use in organic electronics and photovoltaic materials. Its ability to form stable films and interact with other organic semiconductors is a topic of ongoing research.

The synthesis of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane involves multi-step organic reactions, including sulfonylation and coupling reactions. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 2034752-43-5 serves as a unique identifier, facilitating its procurement and use in research settings. Its availability from specialized chemical suppliers has made it accessible to academic and industrial researchers alike.

Recent trends in AI-driven drug discovery have further highlighted the importance of compounds like 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane. Machine learning models are being trained to predict the bioactivity and synthetic pathways of such molecules, accelerating the pace of research. This aligns with the growing demand for computational chemistry tools and high-throughput screening methods in modern laboratories.

From a commercial perspective, the market for sulfonylated diazepane derivatives is expanding, driven by their diverse applications. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of pharmaceutical and material science clients. Its potential as a building block for more complex molecules adds to its value in the chemical industry.

Safety and handling of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane are critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. Proper storage conditions, including protection from light and moisture, are recommended to maintain its stability over time.

In conclusion, 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-diazepane (CAS No. 2034752-43-5) represents a fascinating area of research with significant potential in both pharmaceuticals and material science. Its unique structural features and versatile applications make it a compound of interest for scientists and industry professionals alike. As research progresses, its role in advancing drug discovery and organic electronics is expected to grow, further solidifying its importance in the chemical sciences.